Cas no 81907-45-1 (S-(2-bromoethyl)-L-cysteinyl-N-L-gamma-glutamylglycine)

• Product name: S-(2-bromoethyl)-L-cysteinyl-N-L-gamma-glutamylglycine
• CAS No: 81907-45-1
• MF: C₁₂H₂₀N₃O₆SBr
• MW: 414.2727
• CID: 1805884
• PubChem ID: 158009

S-(2-bromoethyl)-L-cysteinyl-N-L-gamma-glutamylglycine Chemical and Physical Properties

Names and Identifiers

• S-(2-bromoethyl)-L-cysteinyl-N-L-gamma-glutamylglycine
• DTXSID201002297
• S-(2-Bromoethyl)cysteinyl-N-gamma-glutamylglycine
• Glycine, L-gamma-glutamyl-S-(2-bromoethyl)-L-cysteinyl-
• 81907-45-1

• Inchi： InChI=1S/C12H20BrN3O6S/c13-3-4-23-6-8(15)11(20)16(5-10(18)19)9(17)2-1-7(14)12(21)22/h7-8H,1-6,14-15H2,(H,18,19)(H,21,22)/t7-,8-/m0/s1
• InChI Key： KEOKMJIVQKFVCX-YUMQZZPRSA-N
• SMILES： C(CC(=O)N(CC(=O)O)C(=O)C(CSCCBr)N)C(C(=O)O)N

Computed Properties

• Exact Mass: 413.02562g/mol
• Monoisotopic Mass: 413.02562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų
• XLogP3: -5.9